Cas no 79817-53-1 (1-Propanesulfonic acid,3-(4-methyl-2-nitrophenoxy)-)

• Product name: 1-Propanesulfonic acid,3-(4-methyl-2-nitrophenoxy)-
• CAS No: 79817-53-1
• MF: C₁₀H₁₃NO₆S
• MW: 275.27832
• CID: 576156
• PubChem ID: 3018874

1-Propanesulfonic acid,3-(4-methyl-2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,3-(4-methyl-2-nitrophenoxy)-
• 3-(4-methyl-2-nitrophenoxy)propane-1-sulfonic acid
• 3-(4-methyl-2-nitrophenoxy)propanesulphonic acid
• EINECS 279-284-5
• 79817-53-1
• 1-PROPANESULFONIC ACID, 3-(4-METHYL-2-NITROPHENOXY)-
• 3-(4-Methyl-2-nitrophenoxy)-1-propanesulfonic acid
• DTXSID601000762
• NS00060460
• SCHEMBL12781087
• CYJ7HC7LTE
• UNII-CYJ7HC7LTE

• Inchi： InChI=1S/C10H13NO6S/c1-8-3-4-10(9(7-8)11(12)13)17-5-2-6-18(14,15)16/h3-4,7H,2,5-6H2,1H3,(H,14,15,16)
• InChI Key： USOXFCZQOCMJEH-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)OCCCS(=O)(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.046358
• Monoisotopic Mass: 275.046358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 1.3

Experimental Properties

• Density: 1.425
• Refractive Index: 1.57